1-(4-methyl-1,2,3,6-tetrahydropyridin-1-yl)ethan-1-one
Description
Synthesis Analysis
MDPV can be synthesized in multiple ways, often beginning with the reaction of MDP-2-P (3,4-methylenedioxyphenyl-2-propanone) and hydroxylamine hydrochloride to produce MDPV. The reaction is typically conducted in a solvent such as ethanol, methanol, or isopropanol.Molecular Structure Analysis
The molecular formula of this compound is C8H13NO. It exists in distinct structural isomers including 1,2,3,4-tetrahydropyridine, 1,2,3,6-tetrahydropyridine, 2,3,4,5-tetrahydropyridine .Chemical Reactions Analysis
Many THP-containing compounds have been synthesized by the inspiration of known bioactive natural products and have been found to possess biologically active properties . More innovative methods have been developed for the synthesis of substituted-tetrahydropyridine derivatives and their pharmacological activities have been determined .Physical And Chemical Properties Analysis
MDPV is a white crystalline powder with a molecular weight of 275.35 g/mol. It has a melting point of 208-210°C, and its solubility is 18 mg/mL in water. The compound is also soluble in methanol, ethanol, isopropanol, and dichloromethane.Future Directions
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-(4-methyl-1,2,3,6-tetrahydropyridin-1-yl)ethan-1-one involves the condensation of 4-methyl-1,2,3,6-tetrahydropyridine with ethyl acetoacetate, followed by decarboxylation and reduction of the resulting intermediate.", "Starting Materials": [ "4-methyl-1,2,3,6-tetrahydropyridine", "Ethyl acetoacetate", "Sodium ethoxide", "Hydrogen gas", "Palladium on carbon" ], "Reaction": [ "Step 1: 4-methyl-1,2,3,6-tetrahydropyridine is condensed with ethyl acetoacetate in the presence of sodium ethoxide to form 1-(4-methyl-1,2,3,6-tetrahydropyridin-1-yl)ethan-1,3-dione.", "Step 2: The intermediate is then subjected to decarboxylation by heating with a strong base to form 1-(4-methyl-1,2,3,6-tetrahydropyridin-1-yl)ethanone.", "Step 3: The final step involves the reduction of the ketone using hydrogen gas and palladium on carbon as a catalyst to yield 1-(4-methyl-1,2,3,6-tetrahydropyridin-1-yl)ethan-1-one." ] } | |
CAS RN |
1603352-11-9 |
Molecular Formula |
C8H13NO |
Molecular Weight |
139.2 |
Purity |
95 |
Origin of Product |
United States |
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